2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide
Overview
Description
2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide, also known as 2-CP-N-HMP, is an organic compound with a wide range of applications in the field of synthetic chemistry. It is a heterocyclic compound, consisting of a cyclopropyl group, a hydroxy group, and an imidamide group. The presence of the cyclopropyl group makes the compound highly reactive, making it an ideal starting material for a variety of syntheses. Its structure is also highly versatile, allowing it to be used in a variety of reactions, such as Diels-Alder reactions, nucleophilic substitution reactions, and oxidative reactions.
Scientific Research Applications
2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide has a wide range of applications in the field of scientific research. It has been used as a starting material for the synthesis of a variety of compounds, including polymers, surfactants, and pharmaceuticals. It has also been used as a reagent in the synthesis of peptides, peptidomimetics, and other bioactive molecules. Additionally, it has been used in the synthesis of proteins and enzymes, as well as in the synthesis of organic semiconductors.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide is not well understood. However, it is believed that the cyclopropyl group is responsible for the high reactivity of the compound, as it can undergo a variety of reactions. The hydroxy group is believed to be responsible for the compound's solubility in water, as well as its affinity for biological molecules. The imidamide group is believed to be responsible for the compound's stability, as well as its ability to form stable complexes with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound can interact with biological molecules, such as proteins and enzymes, and may have a variety of effects on them. Additionally, it has been shown to be toxic to a variety of organisms, including bacteria, yeast, and mammalian cells.
Advantages and Limitations for Lab Experiments
2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide has a number of advantages and limitations when used in laboratory experiments. The compound is highly reactive, making it an ideal starting material for a variety of syntheses. Additionally, it is water soluble, making it easy to handle and store. However, the compound is also highly toxic, making it unsuitable for use in experiments involving living organisms.
Future Directions
The potential applications of 2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide are vast, and the compound has a wide range of potential future directions. These include its use as a starting material for the synthesis of new compounds, such as pharmaceuticals and polymers. Additionally, it could be used in the synthesis of peptides, peptidomimetics, proteins, and enzymes. Furthermore, it could be used in the development of organic semiconductors, and in the development of new materials for use in energy storage and conversion.
Synthesis Methods
2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide can be synthesized by a variety of methods. The most common method is the reaction of cyclopropyl bromide with a primary amine. This reaction is often carried out in the presence of a base, such as potassium carbonate, and yields the desired product in high yields. Other methods of synthesis include the reaction of cyclopropyl bromide with a secondary amine, or the reaction of cyclopropyl chloroformate with a primary amine.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropyl-N'-hydroxy-2-methylpropanimidamide involves the reaction of 2-cyclopropyl-N'-hydroxypropanimidamide with methyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "2-cyclopropyl-N'-hydroxypropanimidamide", "Methyl iodide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-cyclopropyl-N'-hydroxypropanimidamide to a reaction flask", "Add methyl iodide to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
| 2758013-17-9 | |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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